Cas no 1353984-91-4 (6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride)

• Product Name: 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride
• CAS No: 1353984-91-4
• MF: C₁₁H₁₉ClN₄O
• MW: 258.747761011124
• MDL: MFCD21098548
• CID: 2091524
• PubChem ID: 66569701
• Update Time: 2025-07-18

6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride
• 6-ethoxy-N-piperidin-4-ylpyrimidin-4-amine,hydrochloride
• 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-aminehydrochloride
• (6-Ethoxy-pyrimidin-4-yl)-piperidin-4-yl-amine
• AKOS024463950
• (6-Ethoxy-pyrimidin-4-yl)-piperidin-4-yl-amine hydrochloride
• 1353984-91-4
• DB-299915
• 6-ethoxy-N-piperidin-4-ylpyrimidin-4-amine;hydrochloride

• MDL： MFCD21098548
• Inchi： 1S/C11H18N4O.ClH/c1-2-16-11-7-10(13-8-14-11)15-9-3-5-12-6-4-9;/h7-9,12H,2-6H2,1H3,(H,13,14,15);1H
• InChI Key： IFBWXXAEMJFEOZ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CC(=NC=N1)NC1CCNCC1

Computed Properties

• Exact Mass: 258.1247389g/mol
• Monoisotopic Mass: 258.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride

Introduction to 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-91-4)

6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1353984-91-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural framework of this molecule incorporates both ethoxy and piperidine moieties, which contribute to its unique chemical and biological characteristics, making it a subject of considerable interest in drug discovery and development.

The ethoxy substituent at the 6-position of the pyrimidine ring introduces a polar ether group, enhancing the solubility and metabolic stability of the molecule. This feature is particularly advantageous in pharmaceutical applications, where bioavailability and systemic distribution are critical factors. The presence of the piperidine group at the N-position further modulates the compound's pharmacokinetic profile, contributing to its potential as a scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in addressing various therapeutic challenges. Pyrimidine-based compounds have been extensively studied for their roles in inhibiting kinases, modulating enzyme activity, and interacting with nucleic acid structures. The specific arrangement of functional groups in 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride positions it as a promising candidate for further exploration in these areas.

In particular, the 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride molecule has garnered attention due to its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders. Additionally, its structural similarity to known antiviral agents suggests that it may have applications in combating viral infections.

The synthesis of 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the ethoxy group typically involves nucleophilic substitution reactions, while the piperidine moiety is often incorporated through reductive amination or similar strategies. The final step in its synthesis is the formation of the hydrochloride salt, which enhances the compound's stability and solubility for pharmaceutical use.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride to target proteins. These studies have provided valuable insights into its potential mechanism of action and have guided further optimization efforts. By leveraging computational tools, researchers can predict how this compound interacts with biological targets at an atomic level, facilitating the design of more effective derivatives.

The pharmacological evaluation of 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated selective inhibition against certain kinases, suggesting its potential as an anticancer agent. Furthermore, animal studies have shown promising results regarding its ability to modulate inflammatory responses without significant off-target effects.

The safety profile of 6-Ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before human clinical trials can be initiated.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists, biologists, pharmacologists, and clinicians. The journey from discovery to market-ready drug involves numerous stages, each requiring expertise from different scientific disciplines. The case of 6-Ethoxy-N-(piperidin-4-y l)p yrim idi n - 4 - am ine hy droch lor ide exemplifies this collaborative approach, where interdisciplinary research has been crucial in advancing its development.

Future directions for research on 6-Ethoxy-N-(piperidin - 4 - yl ) py rim idi n - 4 - am ine hy droch lor ide include exploring its potential applications in other therapeutic areas beyond inflammation and antiviral treatments. Additionally, structure-based drug design approaches can be employed to optimize its pharmacological properties further. By integrating experimental data with computational modeling, researchers can design more refined derivatives with enhanced efficacy and reduced side effects.

In conclusion, 6 - Eth oxy - N - ( p i per id i n - 4 - yl ) p y rim i d i n - 4 - am ine hy droch lor ide ( CAS No . 1353984 - 91 - 4 ) represents a significant advancement in pharmaceutical chemistry with considerable promise for therapeutic applications . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further development . As research continues to uncover new biological functions and optimize synthetic methodologies , this compound is poised to play an important role in addressing unmet medical needs .